Cas no 2228256-51-5 (3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: 3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 2228256-51-5
• MF: C₈H₁₅N₅O₂
• MW: 213.237000703812
• CID: 6126618
• PubChem ID: 165965131
• Update Time: 2025-10-30

3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid
• 2228256-51-5
• EN300-1752001

• Inchi： 1S/C8H15N5O2/c1-8(2,3)13-11-6(10-12-13)5(4-9)7(14)15/h5H,4,9H2,1-3H3,(H,14,15)
• InChI Key： UOKDDKMFWVDJQX-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1N=NN(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 213.12257474g/mol
• Monoisotopic Mass: 213.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 107Ų

Additional information on 3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid

Introduction to 3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No: 2228256-51-5)

3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228256-51-5, belongs to a class of molecules that exhibit promising biological activities. The structural composition of this compound, featuring a combination of an amino group, a propanoic acid moiety, and a 2H-1,2,3,4-tetrazole ring substituted with a 2-tert-butyl group, makes it a versatile candidate for further investigation in drug discovery and medicinal chemistry.

The significance of 3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid lies in its potential applications across multiple domains of chemical and biological research. The presence of the tetrazole ring is particularly noteworthy, as tetrazole derivatives are known for their broad spectrum of biological activities. These activities include antimicrobial properties, anti-inflammatory effects, and potential roles in the development of new therapeutic agents. The tert-butyl substitution on the tetrazole ring further modulates the electronic and steric properties of the molecule, which can influence its interactions with biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds for drug development. 3-amino-2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propanoic acid represents an innovative approach to designing molecules with enhanced pharmacological properties. The compound’s structure allows for facile modifications at multiple positions, enabling researchers to fine-tune its activity profile. This flexibility is particularly valuable in the context of rational drug design, where the optimization of molecular structure is critical for achieving desired therapeutic effects.

One of the most compelling aspects of 3-amino-2-(2H-pyrrolidinonecarboxylic acid) derivatives is their potential as intermediates in the synthesis of more complex pharmacophores. The carboxylic acid group in this compound can be readily functionalized through various chemical reactions such as esterification, amidation, or coupling with other bioactive molecules. This reactivity makes it an attractive building block for constructing novel drug candidates targeting various diseases.

Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry. The tetrazole core is known to exhibit significant binding affinity to several biological receptors and enzymes. For instance, research has demonstrated that tetrazole-containing compounds can interact with bacterial enzymes involved in metabolic pathways, leading to their development as antibiotics or antibacterial agents. Similarly, these compounds have shown promise in inhibiting inflammatory pathways by modulating key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX).

The tert-butyl group in 3-amino-2-(2H-pyrrolidinonecarboxylic acid) derivatives also contributes to the overall physicochemical properties of the molecule. This substitution enhances lipophilicity and metabolic stability while reducing water solubility. Such characteristics are often desirable in drug candidates as they can influence absorption, distribution, metabolism, and excretion (ADME) profiles. By balancing these properties through structural optimization, researchers can develop compounds with improved pharmacokinetic profiles suitable for clinical applications.

Advances in computational chemistry have further accelerated the discovery and optimization of novel compounds like 3-amino-2-(tert-butyltetrazolyl)propanoic acid. Molecular modeling techniques allow researchers to predict binding interactions between this compound and potential biological targets with high accuracy. These predictions can guide experimental efforts by identifying key structural features that enhance binding affinity or selectivity. Additionally, virtual screening methods enable the rapid evaluation of large libraries of compounds to identify promising candidates for further investigation.

The synthesis of CAS No: 2228256-51-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the tetrazole ring followed by functionalization at the propanoic acid moiety. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability. These improvements are crucial for transitioning from laboratory-scale synthesis to industrial production.

In conclusion,3-amino-[CAS No: 2228256]-propanoic acid represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an amino group,[CAS No: 2228256],[tetrazole ring],[tert-butyl substitution],[propanoic acid moiety],[synthetic pathways],[computational modeling],[drug discovery applications],[biological targets],[pharmacokinetic profiles],[medicinal chemistry],[structural optimization],[ADME properties],[molecular interactions],[synthetic methodologies] provides a robust framework for developing novel therapeutic agents addressing various diseases.